Cas no 193533-92-5 (2,3,4-Trifluorotoluene)

• Product Name: 2,3,4-Trifluorotoluene
• CAS No: 193533-92-5
• MF: C₇H₅F₃
• MW: 146.109812498093
• MDL: MFCD00075194
• CID: 66451
• PubChem ID: 24860817
• Update Time: 2025-06-13

2,3,4-Trifluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trifluorotoluene
• 1,2,3-trifluoro-4-methylBenzene
• 2,3,4,5,6-PENTAFLUOROPHENYL 4-(ACETYLAMINO)-BENZENESULFONATE
• Benzene,1,2,3-trifluoro-4-methyl
• trifluoro-toluene
• 2,3,4-Trifluorotolune
• 2,3,4-benzotrifluoride
• 2,2,2-Trifluorothioacetamide
• Benzene, 1,2,3-trifluoro-4-methyl- (9CI)
• Benzene, 1,2,3-trifluoro-4-methyl-
• triflurotoluene
• 1,2,3-trifluoro-4-methyl-benzene
• PubChem1628
• KSC541E8D
• PC7852
• FCH931808
• SBB086461
• Benzene,1,2,3-trifluoro-4-methyl-
• AS02082
• AM61819
• VZ26851
• TRA0064828
• LF10264
• CM13975
• RP21034
• I143
• SC
• MFCD00075194
• SCHEMBL67359
• AKOS006220954
• T2735
• DTXSID6049436
• A4262
• AC-6887
• 2,3,4-Trifluorotoluene, 99%
• 193533-92-5
• FT-0654485
• J-506873
• DB-004970

• MDL： MFCD00075194
• Inchi： 1S/C7H5F3/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
• InChI Key： LRQPEHJWTXCLQY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C)F)F

Computed Properties

• Exact Mass: 146.03400
• Monoisotopic Mass: 146.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: liquid
• Density: 1.222 g/mL at 25 °C(lit.)
• Boiling Point: 126-127 °C(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• PSA: 0.00000
• LogP: 2.41230
• Solubility: Not determined

2,3,4-Trifluorotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S16
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,3,4-Trifluorotoluene

2,3,4-Trifluorotoluene: An Overview of Its Properties, Applications, and Recent Research

2,3,4-Trifluorotoluene (CAS No. 193533-92-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its unique properties and potential applications. This compound is a derivative of toluene with three fluorine atoms substituted at the 2, 3, and 4 positions on the benzene ring. The strategic placement of these fluorine atoms imparts distinct chemical and physical characteristics that make 2,3,4-Trifluorotoluene an intriguing molecule for various industrial and research purposes.

The chemical structure of 2,3,4-Trifluorotoluene can be represented as C₈H₅F₃. The presence of fluorine atoms significantly alters the electronic properties of the molecule, leading to enhanced stability and reactivity in certain chemical reactions. This makes it a valuable intermediate in the synthesis of more complex organic compounds and pharmaceuticals.

In terms of physical properties, 2,3,4-Trifluorotoluene is a colorless liquid with a characteristic aromatic odor. It has a boiling point of approximately 110°C and is slightly soluble in water. These properties make it suitable for use in various solvents and reaction media. Additionally, its low toxicity and environmental impact contribute to its safety profile in laboratory and industrial settings.

The versatility of 2,3,4-Trifluorotoluene has led to its application in several areas of research and industry. One notable application is in the synthesis of pharmaceutical intermediates. Fluorinated compounds are increasingly important in drug discovery due to their ability to enhance the bioavailability, metabolic stability, and therapeutic efficacy of drugs. For example, recent studies have shown that 2,3,4-Trifluorotoluene-derived compounds can be used as building blocks for the development of novel antiviral agents and anticancer drugs.

In the field of materials science, 2,3,4-Trifluorotoluene has been explored for its potential use in the synthesis of advanced polymers and coatings. The fluorine atoms provide enhanced chemical resistance and thermal stability to these materials, making them suitable for applications in electronics and aerospace industries. Recent research has also focused on using 2,3,4-Trifluorotoluene-based polymers as components in lithium-ion batteries due to their excellent electrochemical performance.

The environmental impact of 2,3,4-Trifluorotoluene is another area of active research. While it is generally considered safe for use in laboratory settings, there is ongoing investigation into its long-term environmental effects. Studies have shown that proper handling and disposal practices can minimize any potential risks associated with its use. Additionally, efforts are being made to develop more sustainable synthesis methods for 2,3,4-Trifluorotoluene, which could further reduce its environmental footprint.

In conclusion, 2,3,4-Trifluorotoluene (CAS No. 193533-92-5) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical structure and properties make it an invaluable tool for researchers and industrialists alike. As ongoing research continues to uncover new uses and improvements in synthesis methods, the importance of 2,3,4-Trifluorotoluene is likely to grow even further.